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Compound of Interest

Compound Name: 2-Methyl-1,3-pentadiene

Cat. No.: B074102 Get Quote

An In-depth Technical Guide to 2-Methyl-1,3-pentadiene

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Methyl-1,3-pentadiene, tailored for researchers, scientists, and professionals in

drug development. It includes detailed data, experimental protocols, and safety information.

Introduction
2-Methyl-1,3-pentadiene (CAS No: 1118-58-7) is an unsaturated aliphatic hydrocarbon.[1][2]

[3] It is a colorless to slightly yellow, highly flammable liquid.[2][4] This compound exists as two

geometric isomers, (E)- (trans) and (Z)- (cis), which influences its physical and chemical

behavior.[1][5][6][7][8][9] It serves as an important intermediate in the synthesis of various

organic compounds, including fragrances like ligustral, through reactions such as the Diels-

Alder reaction.[10] Its conjugated diene structure also makes it a valuable monomer in polymer

chemistry.[5][6][11]

Physical Properties
The physical properties of 2-Methyl-1,3-pentadiene are summarized below. Data may vary

slightly between sources and depending on the specific isomer (cis/trans) being measured.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b074102?utm_src=pdf-interest
https://www.benchchem.com/product/b074102?utm_src=pdf-body
https://www.benchchem.com/product/b074102?utm_src=pdf-body
https://www.benchchem.com/product/b074102?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1118587&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Pentadiene_-2-methyl
https://sielc.com/13-pentadiene-2-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Pentadiene_-2-methyl
https://pim-resources.coleparmer.com/sds/70175.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1118587&Mask=200
https://www.biosynth.com/p/FM158789/926-54-5-trans-2-methyl-13-pentadiene
https://cymitquimica.com/products/3D-FM158789/trans-2-methyl-13-pentadiene/
https://www.chemsrc.com/en/cas/1501-60-6_1315310.html
https://www.chemeo.com/cid/40-838-7/1-3-Pentadiene-2-methyl-E
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-1_3-Pentadiene_-2-methyl
https://patents.google.com/patent/CN109824466B/en
https://www.biosynth.com/p/FM158789/926-54-5-trans-2-methyl-13-pentadiene
https://cymitquimica.com/products/3D-FM158789/trans-2-methyl-13-pentadiene/
https://www.researchgate.net/publication/259944621_Polymerization_of_E-13-Pentadiene_and_E-2-Methyl-13-pentadiene_with_Neodymium_Catalysts_Examination_of_the_Factors_that_Affect_the_Stereoselectivity
https://www.benchchem.com/product/b074102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₁₀ [1][6][12][13][14][15]

Molecular Weight 82.14 g/mol [5][6][12][13][16]

Appearance Clear, slightly yellow liquid [4]

Density ~0.718 g/cm³ at 20-25°C [5][12][14][17][18]

Boiling Point 75-76 °C at 760 mmHg [5][12][13][14][15][17][18]

Melting Point -94.9 °C (trans-isomer) [5]

Flash Point -8 °C to -10 °C [5][13]

Vapor Pressure 113 mmHg at 25°C [13]

Refractive Index ~1.445 - 1.451 at 20°C [12][13][15][17][18]

LogP (Octanol/Water) 2.86 - 2.94 [3][13]

Chemical Properties and Reactivity
Isomerism
2-Methyl-1,3-pentadiene has a double bond at the 3-position, allowing for geometric

isomerism. The two isomers are designated as (3E)-2-Methyl-1,3-pentadiene (trans) and

(3Z)-2-Methyl-1,3-pentadiene (cis).

(3E) trans-isomer (3Z) cis-isomer

Structure of trans-isomer Structure of cis-isomer
Geometric Isomers

Click to download full resolution via product page

Caption: Geometric Isomers of 2-Methyl-1,3-pentadiene.

Polymerization
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As a conjugated diene, 2-Methyl-1,3-pentadiene can undergo polymerization.

Cationic Polymerization: It can be polymerized using catalysts like lithium aluminum hydride

(LAH) or potassium tetrachloroplatinate (KPtCl) in THF at room temperature.[5][6]

Stereoselective Polymerization: Neodymium-based catalyst systems, such as AlEt₂Cl-

Nd(OCOC₇H₁₅)₃-Al(iBu)₃, can polymerize the (E)-isomer to a polymer with a high (98-99%)

1,4-cis-isotactic structure.[11]

Diels-Alder Reaction
2-Methyl-1,3-pentadiene is an important intermediate for synthesizing cyclohexene

derivatives, such as the fragrance ligustral, via the Diels-Alder reaction with other unsaturated

olefins.[10]

Experimental Protocols
Synthesis via Dehydration of 2-Methyl-2,4-pentanediol
This method improves the yield of 2-methyl-1,3-pentadiene and the ratio of 2-methyl-1,3-
pentadiene to its isomer, 4-methyl-1,3-pentadiene.[10]

Methodology:

Step 1: First Dehydration: 2-Methyl-2,4-pentanediol is dehydrated to form 4-methyl-4-

pentene-2-ol. This reaction is performed in a reactor with a fractionating column. The catalyst

is ferric chloride loaded on montmorillonite. The product, 4-methyl-4-pentene-2-ol, is distilled

out as it is formed.[10]

Step 2: Second Dehydration: 300g of 4-methyl-4-pentene-2-ol and 6g of a weakly acidic

catalyst (a 1:2 mass ratio mixture of potassium bisulfate and citric acid) are added to a 500ml

three-neck flask equipped with a stirrer, fractionating column, condenser, and receiving flask.

[10]

Reaction and Product Collection: The mixture is heated to 120-150 °C. The product, 2-
methyl-1,3-pentadiene, is distilled and collected during the reaction.[10]
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Analysis: The product is analyzed by gas chromatography, yielding over 92% 2-methyl-1,3-
pentadiene with a final yield of 85%.[10]

Synthesis of 2-Methyl-1,3-pentadiene

2-Methyl-2,4-pentanediol

Dehydration 1
Catalyst: FeCl₃ on Montmorillonite

Product distilled out

4-Methyl-4-pentene-2-ol

Dehydration 2
Catalyst: KHSO₄ + Citric Acid

Temperature: 120-150 °C

2-Methyl-1,3-pentadiene

Analysis by Gas Chromatography
Yield: 85%

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-1,3-pentadiene.

Analytical Method: Reverse Phase HPLC
2-Methyl-1,3-pentadiene can be analyzed using a reverse-phase High-Performance Liquid

Chromatography (HPLC) method.[3]
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Methodology:

Column: Newcrom R1 (a reverse-phase column with low silanol activity).[3]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as an

additive.[3]

Mass Spectrometry Compatibility: For applications compatible with Mass Spectrometry (MS),

phosphoric acid should be replaced with formic acid.[3]

UPLC Applications: The method can be adapted for fast UPLC applications by using

columns with smaller (3 µm) particles.[3]

Scalability: This liquid chromatography method is scalable and can be used for preparative

separation to isolate impurities.[3]
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Sample & Mobile Phase Preparation

HPLC System

Data Analysis

Prepare Sample
(2-Methyl-1,3-pentadiene)

Inject Sample

Prepare Mobile Phase
(Acetonitrile, Water, Acid)

Separation on
Newcrom R1 Column

Detection

Analyze Chromatogram

Click to download full resolution via product page

Caption: General workflow for HPLC analysis.

Safety and Handling
2-Methyl-1,3-pentadiene is a hazardous chemical that requires careful handling. It is highly

flammable and can cause irritation to the skin, eyes, and respiratory system.[4][16][19][20]
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Hazard Class GHS Classification and Statements

Flammability
H225: Highly flammable liquid and vapor.[13]

[16][19][20]

Health Hazards

H304: May be fatal if swallowed and enters

airways.[16][19][20] H315: Causes skin irritation.

[16][19][20] H319: Causes serious eye irritation.

[16][19][20] H335: May cause respiratory

irritation.[16][19][20]

Precautionary Measures

P210: Keep away from heat, sparks, open

flames, and other ignition sources. No smoking.

[19][20] P233: Keep container tightly closed.[19]

[20] P280: Wear protective gloves, protective

clothing, and eye/face protection.[4][19][20]

P301+P310: IF SWALLOWED: Immediately call

a POISON CENTER or doctor.[20] P331: Do

NOT induce vomiting.[19][20]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[19]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles (conforming to EN166 or NIOSH

standards).[4][19]

Skin Protection: Wear appropriate protective gloves and fire/flame-resistant, impervious

clothing.[4][19]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[4][19]

General: Use in a well-ventilated area with explosion-proof equipment. An eyewash facility

and safety shower should be available.[4][21] Ground and bond containers when transferring

material.[4][21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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